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Compound Focus: Kathon 886

CAS No.: 55965-84-9

Cat. No.: S572685

Here are answers to specific technical questions a researcher might encounter.

Q1: What are the key chemical incompatibilities that can degrade Kathon 886 MW and reduce its

efficacy?

Kathon 886 MW's performance can be compromised by several common industrial chemicals.
Incompatibilities can lead to rapid decomposition of the active ingredients, resulting in a loss of microbial

control.

e Recommended Action: Review your fluid formulation and additive schedule to avoid the following [1]
[2]:

o Strong Alkaline Additives: Avoid adding highly basic materials (pH 10-12) immediately before
or after Kathon 886 MW. If necessary, allow a minimum of 30 minutes between additions.

o Specific Amines: Minimize the use of Diethanolamine (DEA). Prefer 99% Triethanolamine
(TEA) or Monoethanolamine (MEA) at the lowest effective levels.

o Sulfur Compounds: Avoid mercaptans such as mercaptobenzothiazole.

o Other Biocides: The concurrent use of Sodium Omadine and Triadine 10 is not
recommended as they can degrade Kathon 886 MW.

Q2: How does system pH impact the stability and performance of Kathon 886 MW?

The stability and antimicrobial performance of Kathon 886 MW are directly influenced by the pH of the

environment. Adhering to the recommended pH range is critical for long-term success [1] [2].
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e Recommended Action: Monitor and control your system's pH.
o Optimal Range: The biocide is stable and performs well in a pH range of 3.0 to 9.2.
o Improved Performance: Stability and efficacy are enhanced at the lower end of this pH
range.
o Critical Note: For systems with a pH consistently above 9.5, it is strongly advised to conduct
preliminary tests to determine both biological efficacy and chemical stability before full-scale
implementation.

Q3: What are the correct dosing concentrations for Kathon 886 MW in a metalworking fluid system?

Proper dosing is essential for both eradicating existing microbial populations and preventing their regrowth.

The following table summarizes the dosage guidelines.

Dosage (per 1,000 US  Target Active

System Condition . Treatment Interval
gallons) Ingredient

Noticeably Fouled 71to 21 fl oz (0.47 to 251t0 75 ppm Initial dose, repeat until
1.44 Ibs) [2] control is achieved.

Maintenance (Non- 1.3t0 8.6 fl 0z (0.09 to 51to 30 ppm Every 4 weeks [2]

fouled) 0.58 Ibs) [2]

Alternative 2.7 floz [1] ~10 ppm [1] Every 4 weeks [1]

Maintenance

> Note: Dosage and frequency may need adjustment based on system dilution rates, contamination severity,

and system design [1] [2].

Experimental Protocol for Performance Evaluation

For researchers needing to validate Kathon 886 MW performance in a specific formulation or under novel

conditions, the following workflow provides a methodological approach.
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l
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Inoculate with Microbes
Use standardized bacterial/fungal strains

l

Incubate & Monitor
- Measure microbial growth (CFU/mL)

Monitor biocide concentration over time

'

Analyze Results
- Determine MIC/MKC
- Assess chemical stability

Click to download full resolution via product page

Objective: To evaluate the antimicrobial efficacy and chemical stability of Kathon 886 MW in a novel fluid

formulation or in the presence of biodispersants/chelants.

Methodology:

¢ Formulate Test Fluids: Prepare the base fluid (e.g., synthetic coolant) according to the standard
protocol. Create separate batches for each test variable:
o pH Levels: Adjust batches to cover a range (e.g., pH 7.5, 8.5, 9.5).
o Incompatible Chemicals: Spiked batches with known incompatible compounds (e.g., DEA) at
typical use concentrations.
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o Biodispersants/Chelants: Add the agents you are studying at various concentrations. . Add
Kathon 886 MW: Dose each batch according to the experimental design, using the guidelines
in the table above as a starting point [1] [2].
¢ Inoculate with Microbes: Challenge each test fluid with a standardized inoculum of relevant bacteria
(e.g., Pseudomonas aeruginosa) and fungi (e.g., Candida albicans).
¢ Incubate and Monitor: Incubate the fluids under controlled conditions (e.g., 30°C) for a set period
(e.g., 4 weeks).
o Microbial Load: Sample at regular intervals (e.g., 0, 24h, 7d, 28d) and perform serial dilutions
and plate counts to determine Colony Forming Units per mL (CFU/mL).
o Biocide Stability: Use analytical methods (e.g., HPLC) to measure the concentration of
Kathon 886 M\W's active ingredients over time.
¢ Analyze Results:
o Determine the Minimum Inhibitory Concentration (MIC) and Minimum Kill Concentration
(MKC) for the different conditions.
o Assess chemical stability by calculating the half-life of the active ingredients in each
formulation.

Critical Safety Information
Kathon 886 MW is a powerful biocide and requires careful handling. The product has multiple hazard
classifications [3]:

e Danger: Can be fatal if swallowed, in contact with skin, or if inhaled.
e Causes severe skin burns and eye damage.
¢ Toxic to aquatic life, with long-lasting effects.

Researchers must consult the full Safety Data Sheet (SDS) before use and adhere to all recommended
personal protective equipment (PPE) and handling procedures, including proper deactivation and disposal

protocols [1] [3].

Filling the Knowledge Gaps

The search results I obtained are highly informative on Kathon 886 MW's properties and basic use, but they

lack specific experimental data on its interaction with biodispersants and chelants.

To build a more comprehensive knowledge base for your support center, I suggest these next steps:
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e Search for Scholarly Articles: Look for papers on "isothiazolinone stability with dispersants" or
"synergism of biocides and biodispersants” in scientific databases.

¢ Consult Manufacturers: Reach out to suppliers of both Kathon 886 MW and the specific
biodispersants/chelants you are using, as they often have unpublished compatibility data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. - Ataman Kimya KATHON 886 [atamanchemicals.com]
2. KATHON 886 - Ataman Kimya [atamanchemicals.com]
3. CAS # 55965-84-9 (96118-96-6), Kathon , 886 WT... - chemBlink Kathon [chemblink.com]

To cite this document: Smolecule. [Troubleshooting Guide: Enhancing Kathon 886 MW Performance].
Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b572685#improving-kathon-886-performance-biodispersants-

chelants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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